Cas no 68693-53-8 (Methyl DL-2-Isothiocyanatobutyrate)

Methyl DL-2-Isothiocyanatobutyrate structure
68693-53-8 structure
Product Name:Methyl DL-2-Isothiocyanatobutyrate
CAS No:68693-53-8
MF:C6H9NO2S
MW:159.206160306931
MDL:MFCD00041109
CID:826574
PubChem ID:2759913
Update Time:2025-04-19

Methyl DL-2-Isothiocyanatobutyrate Chemical and Physical Properties

Names and Identifiers

    • METHYL DL-2-ISOTHIOCYANATOBUTYRATE
    • DTXSID90988388
    • FT-0641199
    • FS-4881
    • methyl 2-isothiocyanatobutanoate
    • A836220
    • MFCD00041109
    • AKOS006344449
    • SCHEMBL5724792
    • 68693-53-8
    • EN300-170315
    • DB-055179
    • G29347
    • Methyl DL-2-Isothiocyanatobutyrate
    • MDL： MFCD00041109
    • Inchi： 1S/C6H9NO2S/c1-3-5(7-4-10)6(8)9-2/h5H,3H2,1-2H3
    • InChI Key： JQEICALGZPXFNA-UHFFFAOYSA-N
    • SMILES： S=C=NC(C(=O)OC)CC

Computed Properties

  • Exact Mass: 159.03500
  • Monoisotopic Mass: 159.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.8A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.11
  • Boiling Point: 100 °C
  • Flash Point: 85.7°C
  • Refractive Index: 1.499
  • PSA: 70.75000
  • LogP: 1.04080

Methyl DL-2-Isothiocyanatobutyrate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl DL-2-Isothiocyanatobutyrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M337468-250mg
Methyl DL-2-Isothiocyanatobutyrate
 68693-53-8
250mg
 $ 50.00 2022-06-03
TRC
M337468-500mg
Methyl DL-2-Isothiocyanatobutyrate
 68693-53-8
500mg
 $ 70.00 2022-06-03
TRC
M337468-2.5g
Methyl DL-2-Isothiocyanatobutyrate
 68693-53-8
2.5g
 $ 275.00 2022-06-03
Fluorochem
009531-1g
Methyl DL-2-isothiocyanatobutyrate
 68693-53-8 98%
1g
 ￡66.00 2022-03-01
Fluorochem
009531-5g
Methyl DL-2-isothiocyanatobutyrate
 68693-53-8 98%
5g
 ￡140.00 2022-03-01
Fluorochem
009531-25g
Methyl DL-2-isothiocyanatobutyrate
 68693-53-8 98%
25g
 ￡561.00 2022-03-01
eNovation Chemicals LLC
Y1246946-250mg
METHYL DL-2-ISOTHIOCYANATOBUTYRATE
 68693-53-8 95%
250mg
 $180 2024-06-06
eNovation Chemicals LLC
Y1246946-1g
METHYL DL-2-ISOTHIOCYANATOBUTYRATE
 68693-53-8 95%
1g
 $205 2024-06-06
abcr
AB150122-1 g
Methyl DL-2-isothiocyanatobutyrate; 98%
 68693-53-8
1 g
 €162.10 2023-07-20
abcr
AB150122-5 g
Methyl DL-2-isothiocyanatobutyrate; 98%
 68693-53-8
5 g
 €265.80 2023-07-20

Methyl DL-2-Isothiocyanatobutyrate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:68693-53-8)Methyl DL-2-Isothiocyanatobutyrate
Order Number:A836220
Stock Status:in Stock
Quantity:1g/5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:36
Price ($):182.0/386.0/1547.0
Email:sales@amadischem.com

Methyl DL-2-Isothiocyanatobutyrate Related Literature

68693-53-8 (Methyl DL-2-Isothiocyanatobutyrate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:68693-53-8)Methyl DL-2-Isothiocyanatobutyrate
A836220
Purity:99%/99%/99%
Quantity:1g/5g/25g
Price ($):182.0/386.0/1547.0
Email